Cas no 1185300-56-4 ({3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride)

• Product Name: {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride
• CAS No: 1185300-56-4
• MF: C₁₁H₁₅Cl₂N₃O
• MW: 276.162300348282
• CID: 4674551
• PubChem ID: 56684109
• Update Time: 2025-10-22

{3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]-METHYL}AMINE DIHYDROCHLORIDE
• (3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methanamine dihydrochloride
• [3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methanamine dihydrochloride
• {[3-(4-Methoxyphenyl)-1H-pyrazol-4-yl]-methyl}amine di hydrochloride
• (3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methanaminedihydrochloride
• [5-(4-methoxyphenyl)-1H-pyrazol-4-yl]methanamine;dihydrochloride
• 1-[3-(4-METHOXYPHENYL)-1H-PYRAZOL-4-YL]METHANAMINE DIHYDROCHLORIDE
• 1185300-56-4
• AKOS015845713
• {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride

• Inchi： 1S/C11H13N3O.2ClH/c1-15-10-4-2-8(3-5-10)11-9(6-12)7-13-14-11;;/h2-5,7H,6,12H2,1H3,(H,13,14);2*1H
• InChI Key： UPQAPXKLNLBCEO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)C1=C(C=NN1)CN

Computed Properties

• Exact Mass: 275.0592175g/mol
• Monoisotopic Mass: 275.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.9

{3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride

Comprehensive Overview of {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride (CAS No. 1185300-56-4)

The compound {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride (CAS No. 1185300-56-4) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core and a methoxyphenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes and receptors, particularly in the context of inflammation and metabolic disorders.

One of the key reasons for the growing attention toward {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride is its role as a potential intermediate in the synthesis of novel therapeutic agents. The pyrazole ring is a common pharmacophore in medicinal chemistry, known for its versatility in interacting with biological targets. The addition of the methoxyphenyl group further enhances its binding affinity, making it a promising candidate for further study.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine. {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride aligns with this trend, as its structural properties suggest potential utility in modulating signaling pathways. For instance, its application in kinase inhibition studies has garnered interest, particularly in oncology and autoimmune disease research.

Another area where CAS No. 1185300-56-4 is gaining traction is in the field of neuropharmacology. The compound's ability to cross the blood-brain barrier, combined with its amine functionality, positions it as a viable scaffold for developing central nervous system (CNS)-targeted drugs. This is particularly relevant given the rising prevalence of neurodegenerative conditions and the need for innovative treatment options.

From a synthetic chemistry perspective, the dihydrochloride salt form of {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine offers improved solubility and stability, which are critical for both in vitro and in vivo studies. These properties make it a preferred choice for researchers working on high-throughput screening and lead optimization. The compound's compatibility with aqueous systems further enhances its applicability in biological assays.

Environmental and safety considerations are also paramount in modern chemical research. While {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure safe usage in laboratory settings. Its stability under ambient conditions makes it a convenient reagent for routine experiments.

The versatility of CAS No. 1185300-56-4 extends to its potential use in proteomics and metabolomics studies. As the scientific community continues to explore the intricacies of cellular pathways, compounds like this serve as valuable tools for elucidating molecular interactions. Its compatibility with mass spectrometry and other analytical techniques further underscores its utility in omics research.

In conclusion, {3-(4-Methoxyphenyl)-1H-pyrazol-4-yl-methyl}amine Dihydrochloride represents a compelling area of study for researchers across multiple disciplines. Its structural features, combined with its broad applicability, make it a standout candidate for future investigations. As the demand for targeted therapies grows, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems.